Cas no 51939-71-0 (3,4-dihydro-2H-1-benzopyran-2-carboxylic acid)

• Product Name: 3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
• CAS No: 51939-71-0
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD00044719
• CID: 366615
• PubChem ID: 2723665
• Update Time: 2025-04-19

3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Chromane-2-carboxylic acid
• 2H-1-Benzopyran-2-carboxylicacid, 3,4-dihydro-
• 3,4-dihydro-2H-chromene-2-carboxylic acid
• 2,3-dihydrobenzopyran 2-carboxylic acid
• 2-carboxychroman
• 2-chroman-carboxylic acid
• 3,4-dihydro-1-benzopyran-2-carboxylic acid
• 3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
• acide chromanne carboxylique-2
• Chroman-2-carboxylic acid
• chroman-carboxylic acid
• CCG-55377
• DTXSID90901552
• EN300-134546
• (+/-)-Chroman-2-carboxylic acid
• NoName_683
• A828857
• chromane-2-carboxylic acid, AldrichCPR
• AS-35515
• 2-Chromanecarboxylic Acid
• (-)-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
• Maybridge4_000177
• chroman carboxylic acid
• HMS1521I01
• BCA93971
• 2H-1-BENZOPYRAN-2-CARBOXYLIC ACID, 3,4-DIHYDRO-
• SCHEMBL229558
• SR-01000644403-1
• A802726
• CS-0038563
• MFCD00044719
• SY064639
• (+)-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
• 51939-71-0
• SFLFCQJQOIZMHF-UHFFFAOYSA-N
• chromancarboxylic acid
• SB46037
• FT-0623780
• Z1198148530
• AB01988
• AKOS005208243
• AMY4358
• DTXSID20369080
• IDI1_030759
• F2108-0136
• SB46874
• 3.4-dihydro-2H-1-benzopyran-2-carboxylic acid
• 2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-; 2-Chromancarboxylic acid (6CI); 3,4-Dihydro-2H-1-benzopyran-2-carboxylic acid; (+/-)-2-Chromancarboxylic acid; 3,4-Dihydro-1-benzopyran-2-carboxylic acid; Chromane-2-carboxylic acid
• DB-007357
• XH1150

• MDL： MFCD00044719
• Inchi： 1S/C10H10O3/c11-10(12)9-6-5-7-3-1-2-4-8(7)13-9/h1-4,9H,5-6H2,(H,11,12)
• InChI Key： SFLFCQJQOIZMHF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CCC1C(=O)O

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.276±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98.5-100 ºC (ligroine )
• Boiling Point: 356.1°C at 760 mmHg
• Flash Point: 146.9°C
• Refractive Index: 1.575
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 46.53000
• LogP: 1.46480

3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Security Information

• Hazard Statement： H315-H319-H335
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature